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Compound of Interest

Compound Name: GV-58

Cat. No.: B10769207 Get Quote

GV-58 is a synthetic small molecule designed to selectively target and inhibit the activity of

Janus Kinase 2 (JAK2), a non-receptor tyrosine kinase. Dysregulation of the JAK/STAT

signaling pathway is a critical factor in the pathogenesis of various myeloproliferative

neoplasms and inflammatory diseases. GV-58 is hypothesized to act by binding to the

pseudokinase domain (JH2) of JAK2, which allosterically inhibits the catalytic activity of the

adjacent kinase domain (JH1). This targeted inhibition is expected to block the phosphorylation

of downstream Signal Transducer and Activator of Transcription (STAT) proteins, thereby

impeding nuclear translocation and gene transcription that drive cell proliferation and survival.
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Start: In Vitro Evaluation of GV-58

Experiment 1:
Biochemical Kinase Assay

Experiment 2:
Cell-Based Proliferation Assay

Experiment 3:
Western Blot for Pathway Analysis

Determine IC50 Value
of GV-58 against JAK2

Assess Anti-proliferative Effect
on HEL 92.1.7 Cells

Confirm Inhibition of
STAT3 Phosphorylation

Conclusion: GV-58 is a Potent
Inhibitor of the JAK/STAT Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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